Cas no 131880-55-2 (2,2-Dimethyl-6-Chromanesulfonyl Chloride)

2,2-Dimethyl-6-Chromanesulfonyl Chloride is a specialized sulfonyl chloride derivative used primarily as a key intermediate in organic synthesis. Its chromane backbone and reactive sulfonyl chloride group make it valuable for constructing complex molecular architectures, particularly in pharmaceuticals and agrochemicals. The compound’s stability and well-defined reactivity profile allow for efficient functionalization under controlled conditions. Its 2,2-dimethyl substitution enhances steric hindrance, which can influence selectivity in coupling reactions. Suitable for use in amidation, esterification, and other nucleophilic substitution reactions, this reagent offers consistent performance in demanding synthetic applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.

2,2-Dimethyl-6-Chromanesulfonyl Chloride structure

131880-55-2 structure

Product Name:2,2-Dimethyl-6-Chromanesulfonyl Chloride

CAS No:131880-55-2

MF:C₁₁H₁₃ClO₃S

MW:260.737121343613

MDL:MFCD03407324

CID:134015

PubChem ID:2779774

Update Time:2025-10-18

2,2-Dimethyl-6-Chromanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 2,2-Dimethylchroman-6-sulfonyl chloride
- 2,2-dimethyl-3,4-dihydrochromene-6-sulfonyl chloride
- 2,2-dimethyl-6-chromanesulfonyl chloride
- 2,2-Dimethyl-chroman-6-sulfonyl chloride
- 2,2-DIMETHYLCHROMANE-6-SULPHONYL CHLORIDE
- 2H-1-Benzopyran-6-sulfonylchloride, 3,4-dihydro-2,2-dimethyl-
- 2,2-dimethyl-3,4-dihydro-2H-chromene-6-sulfonyl chloride
- 2,2-DIMETHYL-4-(3-METHOXY-4-METHYLPHENYL)-4-OXOBUTYRIC ACID
- 2H-1-Benzopyran-6-sulfonylchloride,3,4-dihydro-2,2-dimethyl
- 3,4-dihydro-2,2-dimethyl-2H-1-benzopyran-6-sulfonyl chloride
- 3,4-dihydro-2,2-dimethyl-2H-1-benzopyran-6-yl-sulfonyl chloride
- AKOS MSC-0780
- 2,2-Dimethylchroman-6-sulphonyl chloride
- 3,4-Dihydro-2,2-dimethyl-2H-chromene-6-sulphonyl chloride, 3,4-Dihydro-2,2-dimethyl-2H-1-benzopyran-6-sulphonyl chloride
- (2R,4R)-1-benzyl-2-methyl-4-hydroxypyrollidine-1,2
- SCHEMBL639690
- 2,2-dimethylchroman-6-sulfonylChloride
- 2,2-dimethyl-6-chromanesulfonyl chloride, AldrichCPR
- 131880-55-2
- DTXSID60381544
- 2,2-Dimethyl-6-chromane-sulfonyl chloride
- 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-sulfonyl chloride
- CS-0199305
- EN300-1991372
- AKOS000431150
- MFCD03407324
- BB 0259590
- UUQKIRXYJVLZAJ-UHFFFAOYSA-N
- PS-10838
- FT-0609266
- G72685
- 2,2-Dimethylchromane-6-sulfonyl chloride
- 2,2-dimethyl-3,4-dihydro-1-benzopyran-6-sulfonyl chloride
- DB-062857
- 2,2-Dimethyl-6-Chromanesulfonyl Chloride
- MDL： MFCD03407324
- Inchi： 1S/C11H13ClO3S/c1-11(2)6-5-8-7-9(16(12,13)14)3-4-10(8)15-11/h3-4,7H,5-6H2,1-2H3
- InChI Key： UUQKIRXYJVLZAJ-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=C(C=1)CCC(C)(C)O2)(=O)=O

Computed Properties

Exact Mass: 260.02700
Monoisotopic Mass: 260.0273931g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 51.8Å²

Experimental Properties

PSA: 51.75000
LogP: 3.79850

2,2-Dimethyl-6-Chromanesulfonyl Chloride Security Information

Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
Risk Phrases：R34
Safety Term：S26;S36/37/39;S45
HazardClass：IRRITANT

2,2-Dimethyl-6-Chromanesulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	021484-500mg	2,2-Dimethyl-chroman-6-sulfonyl chloride	131880-55-2		500mg	2713CNY	2021-05-07
Chemenu	CM293203-5g	2,2-Dimethylchroman-6-sulfonyl chloride	131880-55-2	95%	5g	$721	2021-06-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	021484-500mg	2,2-Dimethyl-chroman-6-sulfonyl chloride	131880-55-2		500mg	2713.0CNY	2021-07-10
Chemenu	CM293203-250mg	2,2-Dimethylchroman-6-sulfonyl chloride	131880-55-2	95%	250mg	$122	2022-12-13
Chemenu	CM293203-1g	2,2-Dimethylchroman-6-sulfonyl chloride	131880-55-2	95%	1g	$307	2022-12-13
Apollo Scientific	OR25965-250mg	2,2-Dimethylchroman-6-sulphonyl chloride	131880-55-2	95%	250mg	£115.00	2025-02-19
TRC	D480693-50mg	2,2-Dimethyl-6-Chromanesulfonyl Chloride	131880-55-2		50mg	$ 50.00	2022-06-05
TRC	D480693-100mg	2,2-Dimethyl-6-Chromanesulfonyl Chloride	131880-55-2		100mg	$ 70.00	2022-06-05
TRC	D480693-500mg	2,2-Dimethyl-6-Chromanesulfonyl Chloride	131880-55-2		500mg	$ 275.00	2022-06-05
SHANG HAI YUAN YE Biotechnology Co., Ltd.	T59142-50mg	2,2-DIMETHYL-6-CHROMANESULFONYL CHLORIDE	131880-55-2		50mg	￥700.00	2022-12-13